(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine

• IUPAC Name: (3R,4S)-1-azabicyclo[2.2.1]heptan-3-amine
• InChI: InChI=1S/C6H12N2/c7-6-4-8-2-1-5(6)3-8/h5-6H,1-4,7H2/t5-,6-/m0/s1
• InChI Key: LZEPFDKCZQKGBT-WDSKDSINSA-N
• Canonical SMILES: C1CN2CC1C(C2)N
• Isomeric SMILES: C1CN2C[C@H]1[C@H](C2)N
• Molecular Formula: C6H12N2
• DSSTOX Substance ID: DTXSID601252109
• Molecular Weight: 112.17 g/mol
• CAS RN: 1187986-61-3

Description

“(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine” is a compound with the molecular formula C7H13N. It is a type of bicyclic amine, which is a class of organic compounds containing a bicyclic structure made up of two rings and an amine group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an epimerization–lactamization cascade of functionalized (2S,4R)-4-aminoproline methyl esters has been developed and applied in synthesizing (1R,4R)-2,5-diazabicyclo[2.2.1]heptane (DBH) derivatives.

Scientific Research Applications

Synthesis Methods

Research has led to various methods for synthesizing azabicyclo heptane derivatives. Zhang et al. (2014) developed an efficient method for synthesizing (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane from trans-4-hydroxy-l-proline, achieving a 70% overall yield in six steps (Zhang et al., 2014). Similarly, Gensini et al. (2002) synthesized tris- and monoprotected derivatives with the 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeleton (Gensini et al., 2002).

Structural Studies

The study of the structure of azabicyclo heptane derivatives is another area of interest. Boelsterli et al. (1992) resolved l-azabicyclo[2.2.1]heptan-3-exo-ol and analyzed its structure through X-ray crystal structure analysis (Boelsterli et al., 1992).

Medicinal Chemistry Applications

In medicinal chemistry, the synthesis of azabicyclo heptane derivatives is used for creating potential drug candidates. Kou et al. (2017) synthesized morpholine amino acids, which could serve as compact modules in medicinal chemistry to potentially modulate the physicochemical and pharmacokinetic properties of drug candidates (Kou et al., 2017).

Development of Synthetic Methods

Continuous efforts are made to develop efficient synthetic methods for azabicyclo heptane derivatives. Gassman and Heckert (1965) worked on the cyclization of N-chloro-N-ethylcyclopentylmethylamine under Hofmann-Loffler-Freytag reaction conditions to produce N-ethyl-2-azabicyclo[2.2.1]-heptane, demonstrating the significance of the Hofmann-Löffler-Freytag reaction in this field (Gassman & Heckert, 1965).

Safety and Hazards

The safety data sheet for a similar compound, “(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one”, suggests that in case of eye contact, rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes and get medical attention. In case of skin contact, wash off immediately with plenty of water for at least 15 minutes and get medical attention immediately if symptoms occur.

Future Directions

The future directions for the study of “(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine” and similar compounds could involve the design of new high-energy density compounds (HEDCs). A series of new bicyclo[2.2.1]heptane derivatives containing an aza nitrogen atom and nitro substituent were designed and studied theoretically. These compounds could have potential applications in modern military and civil purposes due to their excellent detonation properties.